Cas no 1194374-72-5 (Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate)

Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate structure
1194374-72-5 structure
Product Name:Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate
CAS No:1194374-72-5
MF:C9H14N2O2
MW:182.219662189484
CID:824435
PubChem ID:45790124
Update Time:2024-11-03

Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylic acid, 3-amino-5-ethyl-, ethyl ester
    • 40000
    • 50G, 70000
    • AK-26578
    • I11-0469
    • KB-252913
    • MolPort-009-198-579
    • PubChem22885
    • 3328AA
    • AM20080869
    • 1194374-72-5
    • SB63195
    • AKOS006309294
    • DTXSID90672230
    • DB-012412
    • Ethyl3-amino-5-ethyl-1H-pyrrole-2-carboxylate
    • MDL: MFCD11111536
    • Inchi: 1S/C9H14N2O2/c1-3-6-5-7(10)8(11-6)9(12)13-4-2/h5,11H,3-4,10H2,1-2H3
    • InChI Key: YVRLPBNXXIMQMY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C=C(CC)N1)N)=O

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 68.1

Ethyl 3-amino-5-ethyl-1H-pyrrole-2-carboxylate Pricemore >>

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